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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the role and characteristics of

Gadolinium-160 (Gd-160) in the context of nuclear reactor applications. While natural

gadolinium is a common burnable absorber, the specific contributions and effects of its

individual isotopes, including Gd-160, are critical for advanced reactor design and fuel cycle

optimization.

Introduction to Gadolinium in Nuclear Reactors
Gadolinium is a lanthanide element frequently used in nuclear reactors as a burnable absorber.

Dispersed as gadolinium oxide (Gd₂O₃) within the uranium dioxide (UO₂) fuel pellets, it helps

control the excess reactivity of fresh fuel at the beginning of a fuel cycle. This is primarily due to

the very high thermal neutron capture cross-sections of two of its isotopes, Gadolinium-155

(Gd-155) and Gadolinium-157 (Gd-157). These isotopes absorb excess neutrons, and as they

are "burned up" or transmuted into other isotopes with lower neutron absorption cross-sections,

their negative reactivity effect diminishes. This burnout is designed to coincide with the natural

depletion of the nuclear fuel, helping to maintain a more stable power output throughout the

fuel cycle.

The Role of Gadolinium-160
Gadolinium-160 is one of the stable isotopes of natural gadolinium. Unlike Gd-155 and Gd-

157, Gd-160 has a significantly lower thermal neutron capture cross-section.[1] Consequently,
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it is not considered a primary neutron absorber for reactivity control.[2][3] However, its

presence in natural gadolinium, which is often used in the fabrication of burnable absorber

rods, has implications for reactor core physics and fuel cycle length.

Impact on Reactivity and Fuel Burnup
The primary role of even-mass-numbered gadolinium isotopes, such as Gd-160, within a

burnable absorber is that of a residual penalty. Because of their lower neutron capture cross-

sections, these isotopes do not burn out as quickly as Gd-155 and Gd-157.[4] This incomplete

burnout means that they continue to absorb some neutrons towards the end of the fuel cycle,

which can lead to a "residual reactivity penalty."[4] This can slightly shorten the achievable fuel

cycle length or require a higher initial enrichment of the fuel to compensate.

Advanced fuel designs sometimes consider the use of gadolinium enriched in the highly

absorbing odd-numbered isotopes to minimize this residual penalty.[5]

Transmutation of Gadolinium-160
In a neutron flux, Gadolinium-160 undergoes neutron capture to become Gadolinium-161 (Gd-

161). Gd-161 is unstable and beta decays with a half-life of 3.66 minutes to Terbium-161 (Tb-

161).[6]

The transmutation pathway is as follows:

¹⁶⁰Gd + ¹n → ¹⁶¹Gd → ¹⁶¹Tb + β⁻

This transmutation has implications for the production of medical isotopes, as Tb-161 is a

promising radionuclide for cancer therapy.[6]

Quantitative Data for Gadolinium-160
The following tables summarize the key nuclear data for Gadolinium-160 in comparison to

other relevant gadolinium isotopes.

Table 1: Neutron Capture Cross-Sections of Gadolinium Isotopes
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Isotope
Thermal Neutron (0.0253
eV) Capture Cross-Section
(barns)

Resonance Integral (barns)

Gd-155 61,000 1,560

Gd-157 254,000 830

Gd-160 0.796[1] 12.02[1]

Data sourced from JENDL-3.2 at 300K.[1]

Table 2: Properties of Gadolinium Isotopes in Natural Gadolinium

Isotope Natural Abundance (%)
Key Role in Burnable
Absorbers

Gd-152 0.20 Minor

Gd-154 2.18 Minor

Gd-155 14.80 Primary Neutron Absorber

Gd-156 20.47 Residual Penalty

Gd-157 15.65 Primary Neutron Absorber

Gd-158 24.84 Residual Penalty

Gd-160 21.86 Residual Penalty[4]

Experimental Protocols
The evaluation of the neutronic properties of materials like Gadolinium-160 is crucial for

validating nuclear data libraries used in reactor physics calculations. A generalized protocol for

measuring the neutron capture cross-section is outlined below.

Protocol: Measurement of Neutron Capture Cross-
Section using the Time-of-Flight (TOF) Method
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Objective: To determine the energy-dependent neutron capture cross-section of a Gadolinium-
160 sample.

Materials:

Isotopically enriched Gadolinium-160 sample

Neutron source (e.g., a linear accelerator)

Neutron moderator

Flight tube

Neutron detector (e.g., ⁶Li glass scintillator) for transmission measurements

Gamma-ray detector array (e.g., C₆D₆ scintillators or a 4π BaF₂ detector) for capture

measurements

Data acquisition system

Methodology:

Sample Preparation: An isotopically enriched sample of Gd-160 is prepared. For

transmission measurements, a thin metallic foil or a pressed powder sample may be used.

For capture measurements, a sample of appropriate thickness is required to maximize

capture events without excessive self-shielding.

Experimental Setup:

A pulsed neutron beam is generated using a linear accelerator.

The neutrons are moderated to produce a continuous energy spectrum.

The neutrons travel down a long, evacuated flight tube. The time it takes for a neutron to

travel the length of the tube is dependent on its energy.

The Gd-160 sample is placed in the neutron beam at the end of the flight path.
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Data Acquisition:

Transmission Measurement: A neutron detector is placed behind the sample. The neutron

transmission spectrum is measured by recording the number of neutrons that pass

through the sample as a function of their time-of-flight. A measurement without the sample

in the beam (open beam) is also performed for normalization.

Capture Measurement: A gamma-ray detector array is placed around the sample. When a

neutron is captured by a Gd-160 nucleus, the resulting excited Gd-161 nucleus de-excites

by emitting a cascade of gamma-rays. These gamma-rays are detected in coincidence.

The time-of-flight of the captured neutron is recorded for each event.

Data Analysis:

The time-of-flight data is converted to neutron energy.

The transmission data is used to calculate the total neutron cross-section as a function of

energy.

The capture measurement data is used to determine the capture yield (the fraction of

incident neutrons that are captured).

The capture cross-section is then derived from the capture yield and the neutron fluence.

Resonance analysis is performed on the cross-section data to determine the parameters

of any neutron capture resonances.

Visualizations
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Transmutation Process
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Caption: Neutron capture and transmutation of Gadolinium-160.
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Caption: Workflow for gadolinium as a burnable absorber.
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Experimental Setup

Detection
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Caption: Experimental workflow for cross-section measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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